methyl 4-[10-(4-methylphenyl)-13-oxo-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-8-yl]benzoate

• Molecular Formula: C21H17N7O3
• Molecular Weight: 415.4 g/mol
• IUPAC Name: methyl 4-[10-(4-methylphenyl)-13-oxo-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-8-yl]benzoate
• InChI: InChI=1S/C21H17N7O3/c1-11-3-5-12(6-4-11)16-15-17(19(29)24-23-16)22-21-25-26-27-28(21)18(15)13-7-9-14(10-8-13)20(30)31-2/h3-10,18,26-27H,1-2H3
• InChI Key: OQUPSZAJOLSMKL-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=C3C(N4C(=NNN4)N=C3C(=O)N=N2)C5=CC=C(C=C5)C(=O)OC

Description

Methyl 4-[10-(4-methylphenyl)-13-oxo-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-8-yl]benzoate is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 4-[10-(4-methylphenyl)-13-oxo-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-8-yl]benzoate is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects
Methyl 4-[10-(4-methylphenyl)-13-oxo-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-8-yl]benzoate has been shown to have several biochemical and physiological effects. In addition to its potential as an anticancer agent, this compound has also been shown to have antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-[10-(4-methylphenyl)-13-oxo-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-8-yl]benzoate in lab experiments is its potential as an anticancer agent. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its effectiveness.

Future Directions

There are several future directions for the study of methyl 4-[10-(4-methylphenyl)-13-oxo-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-8-yl]benzoate. One direction is to further investigate its potential as an anticancer agent, including its effectiveness against different types of cancer and its potential to be used in combination with other anticancer agents.
Another direction is to study the mechanism of action of this compound in more detail, in order to optimize its effectiveness and minimize any potential side effects. Additionally, the synthesis of analogs of this compound could be investigated, in order to identify compounds with improved properties.
Conclusion
Methyl 4-[10-(4-methylphenyl)-13-oxo-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-8-yl]benzoate is a chemical compound that has potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. Its potential as an anticancer agent, antibacterial and antifungal activity, and other biochemical and physiological effects make it a promising compound for further study. However, more research is needed to fully understand its mechanism of action and optimize its effectiveness.

Synthesis Methods

The synthesis of methyl 4-[10-(4-methylphenyl)-13-oxo-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-8-yl]benzoate involves several steps, including the reaction of 4-methylphenylhydrazine with 2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraene-13,13-dione to form the intermediate compound. This intermediate compound is then reacted with methyl 4-bromobenzoate to form the final product.

Scientific Research Applications

Methyl 4-[10-(4-methylphenyl)-13-oxo-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-8-yl]benzoate has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.